Cas no 1261897-58-8 (3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol)

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol is a halogenated phenolic compound featuring a bromo-substituted phenol core linked to a chloro-methoxy phenyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex aromatic frameworks. The presence of multiple halogen substituents enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. Its methoxy group further offers derivatization potential for tailored modifications. The compound’s stability and well-defined reactivity profile make it suitable for pharmaceutical and agrochemical research, where controlled aromatic substitution is critical. High purity and consistent performance ensure reliability in demanding synthetic applications.
3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol structure
1261897-58-8 structure
Product Name:3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol
CAS No:1261897-58-8
MF:C13H10BrClO2
MW:313.574302196503
MDL:MFCD18316123
CID:2762021
PubChem ID:53221846
Update Time:2025-05-23

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • DTXSID80686442
    • 1261897-58-8
    • 5-Bromo-2'-chloro-5'-methoxy[1,1'-biphenyl]-3-ol
    • 3-BROMO-5-(2-CHLORO-5-METHOXYPHENYL)PHENOL
    • 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol, 95%
    • MFCD18316123
    • 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol
    • MDL: MFCD18316123
    • Inchi: 1S/C13H10BrClO2/c1-17-11-2-3-13(15)12(7-11)8-4-9(14)6-10(16)5-8/h2-7,16H,1H3
    • InChI Key: VKLJNCCPVBFGMH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)C1C(=CC=C(C=1)OC)Cl)O

Computed Properties

  • Exact Mass: 311.95527Da
  • Monoisotopic Mass: 311.95527Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 29.5Ų

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322329-5 g
3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol, 95%; .
1261897-58-8 95%
5g
€1159.00 2023-04-26
abcr
AB322329-5g
3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol, 95%; .
1261897-58-8 95%
5g
€1159.00 2025-04-21

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol Related Literature

Additional information on 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol

Comprehensive Introduction to 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol (CAS No. 1261897-58-8)

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol (CAS No. 1261897-58-8) is a halogenated phenolic compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structural features, including the bromo and chloro substituents, make it a valuable building block for designing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing bioactive molecules and advanced materials.

The compound’s molecular formula, C13H10BrClO2, highlights its aromatic nature and functional versatility. The presence of a methoxy group enhances its solubility in organic solvents, while the phenolic hydroxyl group offers reactivity for further derivatization. These properties align with current trends in green chemistry and sustainable synthesis, where efficient and selective reactions are prioritized.

In recent years, 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol has gained attention for its potential in drug discovery. Its scaffold is being explored for modulating biological targets, particularly in central nervous system (CNS) disorders and anti-inflammatory therapies. This aligns with the growing demand for novel small-molecule therapeutics, a hot topic in pharmaceutical research.

From a synthetic perspective, the compound’s halogenated aromatic ring facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic chemistry. These reactions are frequently searched by chemists seeking efficient synthetic routes or catalyst optimization strategies.

Another area of interest is the compound’s potential in material science. Its rigid aromatic structure and halogen atoms make it a candidate for designing organic electronic materials, such as OLEDs or photovoltaic devices. This connects with the global push for renewable energy solutions and smart materials.

Quality control and analytical characterization of 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol are critical for its applications. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and structural integrity. These methods are frequently queried by professionals in analytical chemistry forums.

In summary, 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol (CAS No. 1261897-58-8) is a multifaceted compound with broad utility in pharmaceuticals, organic synthesis, and material science. Its relevance to cutting-edge research and industry needs ensures continued interest and exploration.

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